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Compound of Interest

Compound Name: Methyl 3-oxo-2-phenylpropanoate

CAS No.: 5894-79-1

Cat. No.: B1295125

Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This

guide provides essential, step-by-step procedures for the safe disposal of Methyl 3-oxo-2-
phenylpropanoate, ensuring compliance and minimizing risk.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Methyl 3-oxo-2-
phenylpropanoate in a well-ventilated area while wearing appropriate personal protective

equipment (PPE).[1] This includes chemical-resistant gloves, safety goggles, and a lab coat.[1]

Avoid generating dust and aerosols, and prevent contact with skin and eyes.[1] In case of

accidental contact, flush the affected skin or eyes with plenty of water for at least 15 minutes

and seek medical attention.[1] All sources of ignition should be removed from the handling

area, and non-sparking tools should be used.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for Methyl 3-oxo-3-phenylpropanoate (a

closely related and more common compound, CAS 614-27-7), which can serve as a
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conservative proxy for safety considerations.

Property Value

Molecular Formula C₁₀H₁₀O₃

Molecular Weight 178.18 g/mol

Form Solid

Storage Class 11 - Combustible Solids

Wasserkefährdungsklasse (WGK) 3 (highly hazardous for water)

Data sourced from Sigma-Aldrich and ChemicalBook for the closely related compound Methyl

3-oxo-3-phenylpropanoate (CAS 614-27-7).[2]

Step-by-Step Disposal Protocol
The proper disposal of Methyl 3-oxo-2-phenylpropanoate is a critical process that must

adhere to institutional and regulatory guidelines. The following protocol outlines the necessary

steps for its safe and compliant disposal.

Waste Segregation and Collection
Waste Identification: Designate a specific, clearly labeled waste container for Methyl 3-oxo-
2-phenylpropanoate and any materials contaminated with it.

Container Selection: Use a suitable, closed container that is compatible with the chemical.

Segregation: Do not mix Methyl 3-oxo-2-phenylpropanoate waste with other chemical

waste streams unless explicitly permitted by your institution's environmental health and

safety (EHS) office. In particular, keep it separate from incompatible materials.

Spill and Contamination Management
Cleanup of Spills: In the event of a spill, collect the material using an inert absorbent (e.g.,

vermiculite, sand) and place it in the designated waste container.[3] Use spark-proof tools for

cleanup.[1]
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Contaminated Materials: Any materials used for cleaning up spills, such as absorbent pads

or wipes, must also be disposed of as hazardous waste in the same container.

Decontamination of Empty Containers: Empty containers that held Methyl 3-oxo-2-
phenylpropanoate should be triple-rinsed with a suitable solvent. The rinsate should be

collected and treated as hazardous waste. The rinsed containers can then be managed

according to institutional guidelines, which may include recycling or disposal as non-

hazardous waste.[1]

Final Disposal Procedure
Licensed Chemical Destruction: The recommended method for the final disposal of Methyl
3-oxo-2-phenylpropanoate is through a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[1]

Contact EHS: Arrange for the pickup and disposal of the chemical waste through your

institution's Environmental Health and Safety (EHS) office or a certified hazardous waste

management contractor.

Prohibited Disposal Methods: Do not discharge Methyl 3-oxo-2-phenylpropanoate or its

waste into sewer systems or contaminate water, foodstuffs, or animal feed.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Methyl
3-oxo-2-phenylpropanoate.
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Caption: Disposal Decision Workflow for Methyl 3-oxo-2-phenylpropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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